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Compound of Interest

Compound Name: 2-Bromo-1-fluoro-4-iodobenzene

Cat. No.: B1272178 Get Quote

Essential Safety and Handling Guide for 2-
Bromo-1-fluoro-4-iodobenzene
For Researchers, Scientists, and Drug Development Professionals

This guide provides crucial safety and logistical information for the handling and disposal of 2-
Bromo-1-fluoro-4-iodobenzene (CAS No. 202865-73-4). Adherence to these protocols is

essential for ensuring laboratory safety and regulatory compliance.

Hazard Identification and Personal Protective
Equipment (PPE)
2-Bromo-1-fluoro-4-iodobenzene is classified with the following hazards:

H315: Causes skin irritation.[1][2]

H319: Causes serious eye irritation.[1][2]

H335: May cause respiratory irritation.[1]

The following table summarizes the required Personal Protective Equipment (PPE) for handling

this compound.
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Protection Type Required PPE Specifications and Rationale

Eye and Face Protection
Chemical safety goggles and a

face shield.

Protects against splashes and

vapors that can cause serious

eye damage.[3] Goggles

should be at least indirectly

ventilated.[4]

Skin Protection

Chemical-resistant gloves

(e.g., Nitrile rubber), a

chemically resistant lab coat,

and closed-toe shoes.

Prevents skin contact, which

can lead to irritation.[2][5]

Ensure gloves are appropriate

for halogenated aromatic

compounds.

Respiratory Protection
Use in a well-ventilated area or

a chemical fume hood.

Minimizes inhalation of vapors,

which can cause respiratory

tract irritation.[6] If ventilation is

inadequate, a NIOSH-

approved respirator with

organic vapor cartridges

should be used.[7][8]

Safe Handling and Operational Plan
A systematic approach is critical when working with 2-Bromo-1-fluoro-4-iodobenzene.

2.1. Preparation and Handling

Engineering Controls: All work with this chemical should be conducted in a properly

functioning chemical fume hood to minimize inhalation exposure.[6][9]

Pre-use Inspection: Ensure all PPE is in good condition and readily available. Locate the

nearest eyewash station and safety shower before beginning work.[3][5]

Chemical Transfer: When transferring the chemical, use appropriate tools such as glass

pipettes or syringes to avoid spills.[9]

Avoid Contact: Take measures to prevent contact with skin, eyes, and clothing.[10]
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2.2. Emergency Procedures

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[5][6]

Skin Contact: Immediately wash the affected area with soap and plenty of water.[5] Remove

contaminated clothing and wash it before reuse.[11] If skin irritation occurs, seek medical

advice.[12]

Inhalation: Move the affected person to fresh air and keep them in a position comfortable for

breathing.[5] If respiratory symptoms develop, seek medical attention.[13]

Ingestion: Do NOT induce vomiting. Rinse mouth with water and seek immediate medical

attention.[11]

Disposal Plan for Halogenated Waste
Proper disposal is crucial to prevent environmental contamination. As a halogenated organic

compound, 2-Bromo-1-fluoro-4-iodobenzene requires specific disposal procedures.

Waste Segregation: Halogenated organic waste must be collected separately from non-

halogenated waste.[9][14]

Waste Container: Use a designated, properly labeled hazardous waste container for all

materials contaminated with 2-Bromo-1-fluoro-4-iodobenzene, including rinsate from

cleaning glassware.[9] The container should be clearly marked with "Hazardous Waste" and

the full chemical name.[9]

Disposal Procedure: Follow your institution's guidelines for the disposal of hazardous

chemical waste. This typically involves arranging for pickup by the Environmental Health and

Safety (EHS) office.[9] Incineration is a common disposal method for halogenated

compounds.[15]

Diagram of PPE Selection and Disposal Workflow
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Caption: PPE selection and waste disposal workflow.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. 811842-30-5|2-Bromo-1-fluoro-4-iodobenzene|BLD Pharm [bldpharm.com]

2. assets.thermofisher.cn [assets.thermofisher.cn]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/product/b1272178?utm_src=pdf-body-img
https://www.benchchem.com/product/b1272178?utm_src=pdf-custom-synthesis
https://www.bldpharm.com/products/811842-30-5.html
https://assets.thermofisher.cn/DirectWebViewer/private/results.aspx?page=NewSearch&LANGUAGE=d__EN&SUBFORMAT=d__CGV4&SKU=ALFAAA13859&PLANT=d__ALF
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1272178?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


3. sakuraus.com [sakuraus.com]

4. CCOHS: Eye and Face Protectors [ccohs.ca]

5. fishersci.com [fishersci.com]

6. Emergency Procedures for Incidents Involving Chemicals | Research Safety
[researchsafety.uky.edu]

7. hazwoper-osha.com [hazwoper-osha.com]

8. OSHA Respirator Requirements for Selected Chemicals | NIOSH | CDC [cdc.gov]

9. benchchem.com [benchchem.com]

10. fishersci.com [fishersci.com]

11. file.medchemexpress.com [file.medchemexpress.com]

12. mosaicco.com [mosaicco.com]

13. enzymesolutions.com [enzymesolutions.com]

14. bucknell.edu [bucknell.edu]

15. researchgate.net [researchgate.net]

To cite this document: BenchChem. [Personal protective equipment for handling 2-Bromo-1-
fluoro-4-iodobenzene]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1272178#personal-protective-equipment-for-
handling-2-bromo-1-fluoro-4-iodobenzene]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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